Cas no 50861-53-5 (Grandifloron)

• Product Name: Grandifloron
• CAS No: 50861-53-5
• Molecular Formula: C₁₉H₂₂O₄
• Molecular Weight: 314.376
• CID: 2013187
• PubChem ID: 70584010

Grandifloron Properties

Names and Identifiers

• Grandifloron
• Grandiflorone
• 2,2,4,4-Tetramethyl-6-(1-oxo-3-phenylpropyl)-1,3,5-cyclohexanetrione
• HDCYLHJYUHYIQL-UHFFFAOYSA-N
• CHEMBL4062499
• 2,2,4,4-Tetramethyl-6-(3-phenylpropanoyl)cyclohexane-1,3,5-trione
• 1,3,5-Cyclohexanetrione, 2,2,4,4-tetramethyl-6-(1-oxo-3-phenylpropyl)-
• SCHEMBL11427483
• DB-260217
• 50861-53-5
• Champanone E
• BDBM50264338

• InChIKey： KUWGTESSHWPSOB-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H22O4/c1-18(2)15(21)14(16(22)19(3,4)17(18)23)13(20)11-10-12-8-6-5-7-9-12/h5-9,21H,10-11H2,1-4H3
• SMILES： O=C(C1=C(O)C(C)(C)C(=O)C(C1=O)(C)C)CCc1ccccc1

Computed Properties

• Exact Mass: 314.152
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 314.152
• Heavy Atom Count: 23
• Complexity: 506
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.905
• Topological Polar Surface Area: 68.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds M-benzoquinones